Cas no 1131614-42-0 (Methyl 4-butoxy-3-iodobenzoate)

Methyl 4-butoxy-3-iodobenzoate is a halogenated aromatic ester with a molecular formula of C12H15IO3. The compound features a butoxy substituent at the para position and an iodine atom at the meta position relative to the ester group, making it a versatile intermediate in organic synthesis. Its structural properties facilitate applications in cross-coupling reactions, such as Suzuki or Stille couplings, due to the reactivity of the iodine moiety. The butoxy group enhances solubility in organic solvents, improving reaction efficiency. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex molecular frameworks. High purity and stability under standard conditions further support its utility in synthetic workflows.

Methyl 4-butoxy-3-iodobenzoate structure

1131614-42-0 structure

Product Name:Methyl 4-butoxy-3-iodobenzoate

CAS No:1131614-42-0

MF:C₁₂H₁₅IO₃

MW:334.150176286697

CID:1030623

PubChem ID:44829000

Update Time:2025-05-27

Methyl 4-butoxy-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-butoxy-3-iodobenzoate
- 1131614-42-0
- DTXSID30661087
- Methyl4-butoxy-3-iodobenzoate
- AKOS015843218
- A802884
- DB-060412
- Inchi： 1S/C12H15IO3/c1-3-4-7-16-11-6-5-9(8-10(11)13)12(14)15-2/h5-6,8H,3-4,7H2,1-2H3
- InChI Key： PAHXWHWIINWWBX-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OC)C=CC=1OCCCC

Computed Properties

Exact Mass: 334.00659g/mol
Monoisotopic Mass: 334.00659g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 35.5Å²

Methyl 4-butoxy-3-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019098082-1g	Methyl 4-butoxy-3-iodobenzoate	1131614-42-0	95%	1g	$453.44	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757724-1g	Methyl 4-butoxy-3-iodobenzoate	1131614-42-0	98%	1g	￥3858.00	2024-08-09
Crysdot LLC	CD12179286-1g	Methyl 4-butoxy-3-iodobenzoate	1131614-42-0	95+%	1g	$510	2024-07-23